Cas no 1219176-41-6 (rac 3-(1,2,4-Triazol-1-yl)-L-alanine-15N,d2)

• Product Name: rac 3-(1,2,4-Triazol-1-yl)-L-alanine-15N,d2
• CAS No: 1219176-41-6
• MF: C₅H₈N₄O₂
• MW: 159.148352622986
• CID: 1063567
• Update Time: 2025-04-20

rac 3-(1,2,4-Triazol-1-yl)-L-alanine-15N,d2 Chemical and Physical Properties

Names and Identifiers

• rac 3-(1,2,4-Triazol-1-yl)-L-alanine-15N,d2
• 2-azanyl-3-(3,5-dideuterio-1,2,4-triazol-1-yl)propanoic acid

• Inchi： 1S/C5H8N4O2/c6-4(5(10)11)1-9-3-7-2-8-9/h2-4H,1,6H2,(H,10,11)/i2D,3D,6+1
• InChI Key： XVWFTOJHOHJIMQ-KEGBLKCBSA-N
• SMILES： OC(C(CN1C([2H])=NC([2H])=N1)[15NH2])=O

Computed Properties

• Exact Mass: 159.07400

Experimental Properties

• PSA: 94.03000
• LogP: -0.60970